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Compound of Interest

Compound Name: Glyphosate isopropylammonium

Cat. No.: B15580403 Get Quote

This guide provides a detailed comparison of two common salt formulations of the broad-

spectrum herbicide glyphosate: isopropylammonium (IPA) salt and diammonium (DA) salt.

Intended for researchers, scientists, and professionals in drug and herbicide development, this

document synthesizes experimental data on their physicochemical properties and herbicidal

efficacy, offering a foundation for informed formulation and research decisions.

Physicochemical Properties: A Tabular Comparison
The selection of a salt form for glyphosate is primarily driven by the need to enhance solubility

and stability for formulation purposes.[1] While the herbicidal action is attributed to the

glyphosate acid molecule itself, the salt cation can influence the physical and chemical

characteristics of the formulated product.[2][3]
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Property
Glyphosate
Isopropylammoniu
m Salt

Glyphosate
Diammonium Salt

Glyphosate (Parent
Acid)

Molecular Weight 228.2 g/mol [4] 203.13 g/mol [5] 169.1 g/mol [4]

Appearance
White crystalline

powder[6][7]
Crystalline Solid[8]

White crystalline

powder[6]

Water Solubility

Very soluble;

1,050,000 mg/L (at

25°C, pH 4.3)[4][9]

Highly soluble in

water[8]

10,100 - 12,000 mg/L

(at 20-25°C)[4][6]

Log Kow (Octanol-

Water Partition

Coefficient)

-5.4[9] No data available -2.8 to < -3.4[4][6]

Acid Equivalent (AE)

of Salt
~74%[10][11] No data available 100%

Note: The acid equivalent (AE) represents the theoretical yield of the parent glyphosate acid

from its salt form.[10] This value is crucial for comparing the concentration of the active

herbicidal component in different formulations.[3][12]

Comparative Efficacy and Performance
The ultimate measure of a herbicide formulation is its biological efficacy. Studies comparing

glyphosate IPA and DA salts have explored differences in absorption, translocation, and overall

weed control. However, results indicate that the choice of salt may be less critical than other

factors, such as the presence of adjuvants and environmental conditions.[2][13]

Research has shown that differences in weed control between various glyphosate salt

formulations are often inconsistent, and no single salt has been proven definitively superior

across all conditions.[2][14] In some greenhouse studies comparing isopropylamine,

diammonium, and potassium salts of glyphosate, no significant differences in the control of

various weed species were observed.[15][16]
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However, some studies have noted subtle differences. For instance, one study observed that

initial glyphosate absorption in common waterhemp was higher with IPA formulations compared

to a DA formulation within the first two hours.[13] Conversely, in pitted morning glory, higher

foliar absorption was seen with the DA formulation six hours after treatment, and translocation

to the roots was 27% higher with the DA salt compared to the IPA salt 74 hours after treatment.

[13][17]

It is widely recognized that "inert" ingredients, particularly surfactants and adjuvants included in

the formulation, have a more significant impact on performance than the specific salt used.[12]

These additives improve the spray solution's properties, such as spreading and penetration of

the leaf cuticle, which enhances herbicide uptake.[18][19] Furthermore, water quality,

specifically the presence of hard water cations like calcium (Ca²⁺) and magnesium (Mg²⁺), can

antagonize glyphosate activity.[12] Adding ammonium sulfate (AMS) to the spray tank can

mitigate this effect by preventing these cations from binding to the glyphosate molecule.[3][20]

Mechanism of Action: The Shikimate Pathway
Regardless of the salt formulation, glyphosate's mode of action is the inhibition of the 5-

enolpyruvylshikimate-3-phosphate synthase (EPSPS) enzyme.[6][21] This enzyme is a key

component of the shikimate pathway, which is essential for the biosynthesis of aromatic amino

acids (phenylalanine, tyrosine, and tryptophan) in plants and microorganisms.[22] Animals lack

this pathway, which is the basis for glyphosate's selective toxicity.[21][22] By blocking the

EPSPS enzyme, glyphosate causes a buildup of shikimate in plant tissues and starves the

plant of essential amino acids required for protein synthesis and growth, ultimately leading to

plant death.[6][23]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b15580403#comparative-analysis-
of-glyphosate-isopropylammonium-and-diammonium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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